Cas no 79651-64-2 ((6-Aminopyridin-2-yl)methanol)

(6-Aminopyridin-2-yl)methanol structure
(6-Aminopyridin-2-yl)methanol structure
Product Name:(6-Aminopyridin-2-yl)methanol
CAS No:79651-64-2
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD09863097
CID:1040203
PubChem ID:11182606
Update Time:2024-12-09

(6-Aminopyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Aminopyridin-2-yl)methanol
    • 2-Aminopyridine-6-methanol
    • (6‐AMINOPYRIDIN‐2‐YL)METHANOL
    • 6-amino-2-Pyridinemethanol
    • 2-Amino-6-(hydroxymethyl)pyridine
    • 6-Amino-2-pyridinemethanol (ACI)
    • 6-(Hydroxymethyl)pyridin-2-amine
    • YGMPMXTWKROXPP-UHFFFAOYSA-N
    • SCHEMBL855285
    • (6-Amino-pyridin-2-yl)-methanol
    • 2-amino-6-hydroxyrnethylpyridine
    • DB-350340
    • AB53761
    • SY017265
    • CS-W003927
    • 2-hydroxymethyl-6-aminopyridine
    • EN300-23525
    • 2-amino-6-hydroxymethylpyridine
    • DS-18103
    • 79651-64-2
    • Z154209994
    • AKOS005263921
    • MFCD09863097
    • 2-Pyridinemethanol, 6-amino-
    • DTXSID30457846
    • MDL： MFCD09863097
    • Inchi： 1S/C6H8N2O/c7-6-3-1-2-5(4-9)8-6/h1-3,9H,4H2,(H2,7,8)
    • InChI Key： YGMPMXTWKROXPP-UHFFFAOYSA-N
    • SMILES： OCC1C=CC=C(N)N=1

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.257
  • Melting Point: 70 ºC
  • Boiling Point: 299 ºC
  • Flash Point: 134 ºC
  • Solubility: Slightly soluble.
  • PSA: 59.14000
  • LogP: 0.73730

(6-Aminopyridin-2-yl)methanol Security Information

(6-Aminopyridin-2-yl)methanol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(6-Aminopyridin-2-yl)methanol Pricemore >>

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(6-Aminopyridin-2-yl)methanol Production Method

Production Method 1

69142-64-9 69142-64-9
79651-64-2 79651-64-2
Reaction Conditions
1.1 Reagents: Calcium chloride ,  Sodium borohydride Solvents: Ethanol ;  cooled; 2 h, 0 °C
1.2 Reagents: Water ;  0 °C
Reference
Metallo-Controlled Dynamic Molecular Tweezers: Design, Synthesis, and Self-Assembly by Metal-Ion Coordination
Ulrich, Sebastien; et al, European Journal of Inorganic Chemistry, 2010, (13), 1913-1928

Production Method 2

79651-64-2 79651-64-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  6 h, reflux
Reference
Specificity in crystal engineering: polymerization and dimerization motif design in pyridine system
Goswami, Shyamaprosad; et al, Letters in Organic Chemistry, 2007, 4(6), 448-451

Production Method 3

79651-64-2 79651-64-2
Reaction Conditions
1.1 Reagents: Sodium acetate ,  Sodium iodide Solvents: Ethanol
1.2 Reagents: Hydrazine
1.3 Solvents: Water
1.4 Solvents: Chloroform
Reference
N-Bromosuccinimide reactions of some heterocycles in the presence or absence of water: an overview of ring versus side chain bromination for the synthesis of important brominated heterocyclic synthons
Goswami, Shyamaprosad; et al, Journal of Heterocyclic Chemistry, 2001, 38(1), 173-178

Production Method 4

1824-81-3 1824-81-3
79651-64-2 79651-64-2
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Ethanol
2.1 Reagents: Lithium aluminum hydride
Reference
Basic carbapenem analogs: synthesis and in vitro activity of 1β-methyl-2-(pyridylmethylthio)-carbapenems
Balkovec, James M.; et al, Journal of Antibiotics, 1991, 44(10), 1172-7

Production Method 5

5327-33-3 5327-33-3
79651-64-2 79651-64-2
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  75 °C
1.2 Reagents: Sulfuric acid Solvents: Ethanol ;  reflux
2.1 Reagents: Calcium chloride ,  Sodium borohydride Solvents: Ethanol ;  cooled; 2 h, 0 °C
2.2 Reagents: Water ;  0 °C
Reference
Metallo-Controlled Dynamic Molecular Tweezers: Design, Synthesis, and Self-Assembly by Metal-Ion Coordination
Ulrich, Sebastien; et al, European Journal of Inorganic Chemistry, 2010, (13), 1913-1928

Production Method 6

69142-64-9 69142-64-9
79651-64-2 79651-64-2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Basic carbapenem analogs: synthesis and in vitro activity of 1β-methyl-2-(pyridylmethylthio)-carbapenems
Balkovec, James M.; et al, Journal of Antibiotics, 1991, 44(10), 1172-7

Production Method 7

79651-64-2 79651-64-2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  overnight, 80 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, rt
Reference
Synthesis of 2-Pyridinemethyl Ester Derivatives from Aldehydes and 2-Alkylheterocycle N-Oxides via Copper-Catalyzed Tandem Oxidative Coupling-Rearrangement
Wang, Chang-Sheng; et al, Organic Letters, 2017, 19(24), 6720-6723

Production Method 8

100-52-7 100-52-7
79651-64-2 79651-64-2
Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: 1,10-Phenanthroline ,  Bromo[1,1′-thiobis[methane]]copper Solvents: tert-Butanol ,  1,2-Dichloroethane ;  16 h, 120 °C
2.1 Reagents: Hydrochloric acid Solvents: Water ;  overnight, 80 °C; cooled
2.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, rt
Reference
Synthesis of 2-Pyridinemethyl Ester Derivatives from Aldehydes and 2-Alkylheterocycle N-Oxides via Copper-Catalyzed Tandem Oxidative Coupling-Rearrangement
Wang, Chang-Sheng; et al, Organic Letters, 2017, 19(24), 6720-6723

Production Method 9

1824-81-3 1824-81-3
79651-64-2 79651-64-2
Reaction Conditions
1.1 -
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  75 °C
2.2 Reagents: Sulfuric acid Solvents: Ethanol ;  reflux
3.1 Reagents: Calcium chloride ,  Sodium borohydride Solvents: Ethanol ;  cooled; 2 h, 0 °C
3.2 Reagents: Water ;  0 °C
Reference
Metallo-Controlled Dynamic Molecular Tweezers: Design, Synthesis, and Self-Assembly by Metal-Ion Coordination
Ulrich, Sebastien; et al, European Journal of Inorganic Chemistry, 2010, (13), 1913-1928

Production Method 10

127-09-3 127-09-3
111477-43-1 111477-43-1
79651-64-2 79651-64-2
Reaction Conditions
1.1 Solvents: Acetonitrile ;  8 h, reflux
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  6 h, reflux
Reference
Specificity in crystal engineering: polymerization and dimerization motif design in pyridine system
Goswami, Shyamaprosad; et al, Letters in Organic Chemistry, 2007, 4(6), 448-451

(6-Aminopyridin-2-yl)methanol Raw materials

(6-Aminopyridin-2-yl)methanol Preparation Products

(6-Aminopyridin-2-yl)methanol Related Literature

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